Cas no 1261914-99-1 (6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid)

6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid structure
1261914-99-1 structure
Product Name:6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
CAS No:1261914-99-1
MF:C14H12FNO4S
MW:309.312786102295
MDL:MFCD18322720
CID:2763177
PubChem ID:53228539
Update Time:2025-04-21

6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322720
    • 6-FLUORO-2-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
    • 3-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-2-carboxylic acid
    • 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%
    • DTXSID70692072
    • 1261914-99-1
    • 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
    • MDL: MFCD18322720
    • Inchi: 1S/C14H12FNO4S/c1-21(19,20)16-10-5-2-4-9(8-10)11-6-3-7-12(15)13(11)14(17)18/h2-8,16H,1H3,(H,17,18)
    • InChI Key: FGDRUITUJIWMCG-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC=C(C=1)C1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

  • Exact Mass: 309.04710720Da
  • Monoisotopic Mass: 309.04710720Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 91.9Ų

6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329997-5 g
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .
1261914-99-1 95%
5g
€1159.00 2023-04-26
abcr
AB329997-5g
6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .
1261914-99-1 95%
5g
€1159.00 2024-06-08
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